Cas no 124800-34-6 (Ethyl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 124800-34-6
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 63744
• PubChem ID: 14793330
• Update Time: 2025-04-18

Ethyl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate
• 4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid ethyl ester
• Ethyl 1-methyl-3-ethyl-4-chloro-5-pyrazolecarboxylate
• ethyl 4-chloro-5-ethyl-2-methylpyrazole-3-carboxylate
• 1H-Pyrazole-5-carboxylicacid,4-chloro-3-ethyl-1-methyl-,ethyl ester
• CUKJHWLTDJWPHN-UHFFFAOYSA-N
• 124800-34-6
• AKOS015914695
• ethyl 4-chloro-3-ethyl-1-methylpyrazole-5-carboxylate
• SCHEMBL974535
• DTXSID80564094
• 1H-Pyrazole-5-carboxylic acid, 4-chloro-3-ethyl-1-methyl-, ethyl ester
• A2632
• FT-0744263
• 4-chloro-5-ethyl-2-methyl-2H-pyrazole-3-carboxylic acid ethyl ester

• Inchi： 1S/C9H13ClN2O2/c1-4-6-7(10)8(12(3)11-6)9(13)14-5-2/h4-5H2,1-3H3
• InChI Key： CUKJHWLTDJWPHN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)N(C)N=C1CC

Computed Properties

• Exact Mass: 216.06700
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 317.5°C at 760 mmHg
• Flash Point: 145.8°C
• Refractive Index: 1.538
• PSA: 44.12000
• LogP: 1.81260